Cas no 955028-90-7 (tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate
• CAS No: 955028-90-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD18791216
• CID: 4661796
• PubChem ID: 69093057
• Update Time: 2025-05-23

tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-rel-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
• trans-4-Hydroxy-3-methyl-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• tert-Butyl (3R,4R)-4-hydroxy-3-methyl-piperidine-1-carboxylate
• 1-piperidinecarboxylic acid, 4-hydroxy-3-methyl-, 1,1-dimethylethyl ester, (3r,4r)-rel-
• trans-1-Boc-3-methylpiperidin-4-ol
• SB22055
• (3R,4R)-rel-1-Boc-3-methylpiperidin-4-ol
• (3R,4S)-rel-1-Boc-3-met
• rel-1,1-Dimethylethyl (3R,4R)-4-hydroxy-3-methyl-1-piperidinecarboxylate (ACI)
• trans-tert-Butyl 4-hydroxy-3-methylpiperidine-1-carboxylate
• tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate
• trans-4-Hydroxy-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
• AS-52772
• rac-tert-butyl (3R,4R)-4-hydroxy-3-methylpiperidine-1-carboxylate
• rel-tert-Butyl (3R,4R)-4-hydroxy-3-methylpiperidine-1-carboxylate
• P15605
• cis-1-Boc-4-hydroxy-3-methylpiperidine
• trans-1-Boc-4-hydroxy-3-methylpiperidine
• trans-(3R,4R)-1-Boc-4-Hydroxy-3-methylpiperidine
• D79504
• MFCD18791216
• CS-0047862
• 955028-93-0
• EN300-211885
• (3R,4S)-rel-1-Boc-3-methylpiperidin-4-ol
• tert-butyl (3R,4R)-4-hydroxy-3-methylpiperidine-1-carboxylate
• AKOS025396267
• 1290191-92-2
• 955028-90-7
• (3R,4R)-1-Boc-4-hydroxy-3-methyl-piperidine
• EN300-317930
• SCHEMBL4560509

• MDL： MFCD18791216
• Inchi： 1S/C11H21NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key： PSDMSGJMWVMEMV-RKDXNWHRSA-N
• SMILES： C(N1CC[C@@H](O)[C@H](C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 301.4±35.0 °C at 760 mmHg
• Flash Point: 136.1±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate

Comprehensive Overview of tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate (CAS No. 955028-90-7)

The compound tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate (CAS No. 955028-90-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a tert-butyl group and a hydroxy substituent at the trans-4 position, which contribute to its versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate has surged, driven by its relevance in asymmetric synthesis and chiral building blocks. The compound's ability to serve as a precursor for bioactive molecules aligns with the growing focus on precision medicine and personalized therapies. Online queries often include terms like "piperidine derivatives in drug development" or "CAS 955028-90-7 applications," reflecting the compound's niche yet critical role in modern chemistry. Its stability under various conditions also makes it a preferred choice for high-throughput screening and catalysis studies.

From a synthetic perspective, tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate is synthesized via multi-step organic reactions, often involving Boc protection and stereoselective reduction. The tert-butyloxycarbonyl (Boc) group is a key protective moiety in peptide synthesis, further amplifying the compound's utility. Laboratories and manufacturers emphasize its high purity and low toxicity, addressing concerns about safety and environmental impact—a topic frequently searched alongside "green chemistry alternatives."

The compound's physicochemical properties, such as its melting point, solubility, and optical rotation, are well-documented, making it a reliable candidate for structure-activity relationship (SAR) studies. Its trans-configuration and methyl group at the 3-position introduce steric and electronic effects that influence reactivity, a subject of interest in "molecular docking simulations" and "fragment-based drug design." These attributes position it as a valuable tool for medicinal chemists exploring new enzyme inhibitors or receptor modulators.

Beyond pharmaceuticals, tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate finds applications in material science, particularly in the design of functional polymers and liquid crystals. Its rigid piperidine core and polar hydroxy group enable interactions with other molecules, a feature leveraged in "supramolecular chemistry" research. As sustainability becomes a global priority, searches for "biodegradable piperidine derivatives" highlight the compound's potential in eco-friendly innovations.

In summary, tert-butyl trans-4-hydroxy-3-methyl-piperidine-1-carboxylate (CAS No. 955028-90-7) is a multifaceted compound bridging gaps between organic synthesis, drug discovery, and advanced materials. Its alignment with trending topics like AI-driven molecular design and sustainable chemistry ensures its continued relevance in scientific discourse. For researchers seeking detailed protocols or suppliers, keywords such as "buy 955028-90-7" or "tert-butyl piperidine carboxylate synthesis" remain highly active, underscoring its commercial and academic value.